[(3Ar,4R,5R,6aS)-4-[(E)-4,4-difluoro-3-oxooct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
[(3Ar,4R,5R,6aS)-4-[(E)-4,4-difluoro-3-oxooct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
Brand Name:
Vulcanchem
CAS No.:
118583-35-0
VCID:
VC0184509
InChI:
InChI=1S/C28H28F2O5/c1-2-3-15-28(29,30)25(31)14-13-21-22-16-26(32)34-24(22)17-23(21)35-27(33)20-11-9-19(10-12-20)18-7-5-4-6-8-18/h4-14,21-24H,2-3,15-17H2,1H3/b14-13+/t21-,22-,23-,24+/m1/s1
SMILES:
CCCCC(C(=O)C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)(F)F
Molecular Formula:
C28H28F2O5
Molecular Weight:
482.5 g/mol
[(3Ar,4R,5R,6aS)-4-[(E)-4,4-difluoro-3-oxooct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate
CAS No.: 118583-35-0
Main Products
VCID: VC0184509
Molecular Formula: C28H28F2O5
Molecular Weight: 482.5 g/mol
CAS No. | 118583-35-0 |
---|---|
Product Name | [(3Ar,4R,5R,6aS)-4-[(E)-4,4-difluoro-3-oxooct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate |
Molecular Formula | C28H28F2O5 |
Molecular Weight | 482.5 g/mol |
IUPAC Name | [(3aR,4R,5R,6aS)-4-[(E)-4,4-difluoro-3-oxooct-1-enyl]-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-5-yl] 4-phenylbenzoate |
Standard InChI | InChI=1S/C28H28F2O5/c1-2-3-15-28(29,30)25(31)14-13-21-22-16-26(32)34-24(22)17-23(21)35-27(33)20-11-9-19(10-12-20)18-7-5-4-6-8-18/h4-14,21-24H,2-3,15-17H2,1H3/b14-13+/t21-,22-,23-,24+/m1/s1 |
Standard InChIKey | HYJKNKGASGCZIZ-PKNULJTJSA-N |
Isomeric SMILES | CCCCC(C(=O)/C=C/[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)(F)F |
SMILES | CCCCC(C(=O)C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)(F)F |
Canonical SMILES | CCCCC(C(=O)C=CC1C(CC2C1CC(=O)O2)OC(=O)C3=CC=C(C=C3)C4=CC=CC=C4)(F)F |
PubChem Compound | 15003113 |
Last Modified | Nov 11 2021 |
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